Cas no 37835-58-8 (1-(1-Ethylpiperidin-4-yl)ethan-1-ol)

• Product Name: 1-(1-Ethylpiperidin-4-yl)ethan-1-ol
• CAS No: 37835-58-8
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 2183798
• PubChem ID: 588327
• Update Time: 2025-11-01

1-(1-Ethylpiperidin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-Ethylpiperidin-4-yl)ethanol
• 1-(1-ethylpiperidin-4-yl)ethan-1-ol
• 4-Piperidinemethanol, 1-ethyl-.alpha.-methyl-
• MVEHLQBURCSCQA-UHFFFAOYSA-N
• 1-(1-Ethyl-4-piperidinyl)ethanol #
• NE17880
• Z1176666054
• 1-(1-Ethylpiperidin-4-yl)ethan-1-ol

• Inchi： 1S/C9H19NO/c1-3-10-6-4-9(5-7-10)8(2)11/h8-9,11H,3-7H2,1-2H3
• InChI Key： MVEHLQBURCSCQA-UHFFFAOYSA-N
• SMILES： OC(C)C1CCN(CC)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 108
• Topological Polar Surface Area: 23.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(1-Ethylpiperidin-4-yl)ethan-1-ol

Introduction to 1-(1-Ethylpiperidin-4-yl)ethan-1-ol (CAS No. 37835-58-8)

1-(1-Ethylpiperidin-4-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 37835-58-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine derivative class, which has garnered considerable attention due to its versatile applications in drug development. The structural motif of 1-(1-Ethylpiperidin-4-yl)ethan-1-ol incorporates an ethylpiperidine ring, which is a common scaffold in the synthesis of bioactive molecules. Its chemical formula and molecular weight are critical parameters that define its physical and chemical properties, making it a subject of interest for synthetic chemists and pharmacologists.

The ethan-1-ol moiety in the name suggests the presence of a hydroxyl group (-OH) attached to an ethyl chain, contributing to the compound's solubility and reactivity. This structural feature is particularly relevant in medicinal chemistry, where functional groups play a pivotal role in determining a molecule's pharmacokinetic and pharmacodynamic properties. The piperidine ring itself is known for its ability to enhance metabolic stability and binding affinity to biological targets, making derivatives like 1-(1-Ethylpiperidin-4-yl)ethan-1-ol valuable candidates for further investigation.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. Piperidine derivatives have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The compound 1-(1-Ethylpiperidin-4-yl)ethan-1-ol has emerged as a promising intermediate in the synthesis of more complex molecules designed to interact with specific biological pathways. Its role as a building block in drug discovery underscores its importance in modern pharmaceutical research.

The synthesis of 1-(1-Ethylpiperidin-4-yl)ethan-1-ol typically involves multi-step organic reactions, often starting from readily available precursors such as 4-piperidone or 4-vinylpiperidine. The introduction of the ethyl group and the hydroxyl functionality requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient and scalable production processes, facilitating its use in large-scale drug development programs.

One of the most compelling aspects of 1-(1-Ethylpiperidin-4-yl)ethan-1-ol is its potential as a lead compound for further derivatization. By modifying its structure, researchers can explore new analogs with tailored properties suited for specific therapeutic applications. For instance, substituting different functional groups at the piperidine ring or altering the ethyl chain can lead to compounds with enhanced binding affinity or improved metabolic profiles. Such modifications are often guided by computational modeling and high-throughput screening techniques, which help predict the biological activity of novel derivatives.

Recent studies have highlighted the significance of 1-(1-Ethylpiperidin-4-yl)ethan-1-ol in the development of drugs targeting neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, making them potential candidates for treating conditions such as Parkinson's disease, Alzheimer's disease, and epilepsy. The hydroxyl group in 1-(1-Ethylpiperidin-4-yethyl)-butanol can be further functionalized to introduce additional pharmacophores that enhance interactions with specific receptors or enzymes involved in these diseases.

The pharmacological profile of 1-(1-Ethylpiperidin - 4 - yethyl)-butanol is also influenced by its solubility and bioavailability. The presence of both polar (hydroxyl group) and non-polar (ethyl chain) regions makes it a good candidate for oral administration. However, optimizing its pharmacokinetic properties remains a key challenge in drug development. Researchers are exploring various strategies, such as prodrug formulations or nanotechnology-based delivery systems, to enhance its absorption and distribution within the body.

In conclusion, 37835 - 58 - 8 plays a crucial role in pharmaceutical research as a versatile intermediate for synthesizing bioactive molecules. Its structural features make it an attractive candidate for further derivatization to develop novel therapeutic agents with improved efficacy and safety profiles. As our understanding of biological pathways continues to expand, 37835 - 58 - 8 will undoubtedly remain at the forefront of drug discovery efforts aimed at addressing unmet medical needs.